5-(2,6-Dimethylanilino)-5-oxopentanoic acid

• IUPAC Name: 5-(2,6-dimethylanilino)-5-oxopentanoic acid
• InChI: InChI=1S/C13H17NO3/c1-9-5-3-6-10(2)13(9)14-11(15)7-4-8-12(16)17/h3,5-6H,4,7-8H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key: KKGRORPLWTWVBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CCCC(=O)O
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• CAS No.: 201137-73-7

Description

2,6-Dimethylaniline is a colorless to dark yellow and colorless to brown liquid. It is a substrate for fungal laccases. It is used in pharmaceuticals, as dye intermediates, and in organic synthesis. It is also used in the production of antioxidants, agricultural, pharmaceutical, rubber chemicals, and other target organic molecules.

Synthesis Analysis

2,6-Dimethylaniline is a key starting material used in the synthesis of many classes of drugs, such as anesthetics drugs Lidocaine (Xylocaine®), Bupivacaine, Mepivacaine, Etidocaine, Ropivacaine, Pyrrocaine, Xylazine, and anti-anginal drug like Ranolazine and anti-diarrheal drug like Lidamidine.

Molecular Structure Analysis

The linear formula for 2,6-Dimethylaniline is (CH3)2C6H3NH2.

Chemical Reactions Analysis

2,6-Dimethylaniline undergoes many of the reactions expected of an aniline. For example, it is used in the synthesis of Lidocaine.

Physical and Chemical Properties Analysis

The physical and chemical properties of 2,6-Dimethylaniline include a refractive index of n20/D 1.532 (lit.), a boiling point of 257 °C (lit.), a melting point of -45 °C (lit.), and a density of 0.94 g/mL at 25 °C (lit.).

Scientific Research Applications

Synthesis and Structural Analysis

Kowalski et al. (2009) investigated the synthesis, structure, and FTIR spectroelectrochemistry of W(CO)5 complexes of 4-oxo-4-(2,5-dimethylazaferrocen-1′-yl)butanoic acid and 5-oxo-5-(2,5-dimethylazaferrocen-1′-yl)pentanoic acid, demonstrating the potential of these complexes in the development of new IR-detectable metal–carbonyl tracers for the amino function. This study highlights the thermal stability and distinctive absorption bands of the complexes, providing insights into their structural and electrochemical properties (K. Kowalski et al., 2009).

Mechanism of Action

While the specific mechanism of action for “5-(2,6-Dimethylanilino)-5-oxopentanoic acid” is not available, compounds similar to 2,6-Dimethylaniline, such as Lidocaine, inhibit the sensation of pain by blocking the transfusion of sodium ions across the cell membrane.

Safety and Hazards

2,6-Dimethylaniline is considered hazardous. It is combustible, harmful if swallowed, in contact with skin or if inhaled, causes skin and eye irritation, may cause respiratory irritation, and is suspected of causing cancer.

Future Directions

While specific future directions for “5-(2,6-Dimethylanilino)-5-oxopentanoic acid” are not available, 2,6-Dimethylaniline is a key starting material for the synthesis of many classes of drugs. Therefore, it continues to be an important compound in pharmaceutical research.